(4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)(thiophen-2-yl)methanone

• IUPAC Name: [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C16H15N3OS2/c20-15(14-6-3-11-21-14)18-7-9-19(10-8-18)16-17-12-4-1-2-5-13(12)22-16/h1-6,11H,7-10H2
• InChI Key: ZOTKPMMFQUYABS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)C4=CC=CS4
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

Benzothiazole is a heterocyclic compound. It’s a part of many pharmaceuticals and organic compounds. Piperazine is a cyclic organic compound that is often used in the synthesis of various pharmaceuticals.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed based on IR, 1H, 13C NMR and mass spectral data.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions. For example, they can be coupled with N-phenyl anthranilic acid to yield intermediate compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined by their melting points, and 1H NMR (200 MHz, CDCl3) data.

Scientific Research Applications

Anti-Inflammatory Properties

• .

Topoisomerase I Inhibition

• .

Organic Light Emitting Diodes (OLEDs)

• .

Quorum Sensing Inhibition

• .

Hybrid Antibacterials

• .

Mechanism of Action

Target of Action

Compounds with similar structures, such as benzothiazole derivatives, have been reported to exhibit anti-inflammatory properties . They have shown inhibitory activity against cyclooxygenase-1 (COX-1), a key enzyme involved in the inflammatory response .

Mode of Action

Benzothiazole derivatives have been reported to inhibit cox-1, thereby reducing the production of prostaglandins, which are mediators of inflammation . This suggests that (4-(Benzo[d]thiazol-2-yl)piperazin-1-yl)(thiophen-2-yl)methanone may interact with its targets in a similar manner.

Biochemical Pathways

By inhibiting cox-1, benzothiazole derivatives can potentially affect the arachidonic acid pathway, leading to a decrease in the production of prostaglandins and thus reducing inflammation .

Result of Action

Similar compounds have shown anti-inflammatory effects, likely due to the inhibition of cox-1 and the subsequent reduction in prostaglandin production .